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Cat. No.: B1663277 Get Quote

Stability and Storage of Chloramine-T Hydrate: A
Technical Guide
Chloramine-T hydrate, a versatile N-chloro-p-toluenesulfonamide sodium salt, is a widely

utilized reagent in organic synthesis, analytical chemistry, and as a disinfectant. Its efficacy and

the reproducibility of experimental results are intrinsically linked to its stability. This technical

guide provides an in-depth overview of the stability and optimal storage conditions for

Chloramine-T hydrate powder, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Properties and General Stability
Chloramine-T hydrate is a white to slightly yellow crystalline powder with a slight odor of

chlorine. It is soluble in water and alcohols but insoluble in non-polar organic solvents like

benzene and chloroform.[1] The solid form is generally stable under normal, controlled

conditions. However, its stability is significantly influenced by several environmental factors,

including temperature, light, humidity, and pH (in aqueous solutions).

Factors Affecting Stability and Recommended
Storage
Several factors can compromise the integrity of Chloramine-T hydrate, leading to its

degradation. Understanding these factors is crucial for maintaining its quality and ensuring the
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validity of its application.

Temperature
Elevated temperatures accelerate the decomposition of Chloramine-T hydrate. The release of

its water of hydration begins at temperatures above 60°C.[2] It is strongly recommended to

avoid heating the powder, especially above 130°C.[1] For long-term storage, a range of

temperatures are suggested by various suppliers, from refrigerated conditions (+2°C to +8°C)

[3] to room temperature (15–25 °C).[4] One supplier notes a shelf life of at least four years

when stored at -20°C.[5]

Light
Exposure to direct sunlight should be avoided as it can induce decomposition. It is advisable to

store Chloramine-T hydrate in opaque or amber containers to protect it from light.

Moisture and Air
Chloramine-T hydrate is sensitive to moisture and air.[6] It slowly decomposes in the

presence of air.[7] Therefore, it is imperative to store the powder in tightly sealed containers to

prevent exposure to atmospheric moisture and air. Some suppliers recommend storing under

an inert gas.[6]

pH (in Aqueous Solutions)
The stability of Chloramine-T in aqueous solutions is highly dependent on the pH. Solutions in

strongly alkaline media are noted to be quite stable, even at elevated temperatures up to 60°C.

[8] Conversely, in acidic to neutral conditions (pH 2.65–5.65), the solution is less stable, with

the maximum decomposition rate observed around pH 4.7.[8] This instability is attributed to the

partial disproportionation of monochloramine-T into dichloramine-T and p-toluenesulfonamide.

[8] Contact with acids should be strictly avoided as it leads to the liberation of toxic chlorine

gas.[2][9]

Summary of Storage Recommendations
For optimal stability and to ensure a consistent shelf life, the following storage conditions for

Chloramine-T hydrate powder are recommended:
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Parameter Recommendation Rationale

Temperature

Store in a cool place. Specific

recommendations vary from

+2°C to +8°C[3] to 15-25°C.[4]

For prolonged shelf life, -20°C

is also suggested.[5]

To minimize thermal

decomposition.[1][2]

Light
Store in a dark place,

protected from direct sunlight.
To prevent photodegradation.

Atmosphere

Keep in a tightly closed

container[2][6][9] in a dry, well-

ventilated area.[9] Storage

under an inert gas is also

recommended.[6]

To protect from moisture and

air-induced decomposition.[7]

Incompatible Materials

Store away from acids, strong

oxidizing agents, and reducing

agents.[1][9][10]

Contact with acids liberates

toxic chlorine gas.[2]

Reactions with other agents

can be hazardous.

Shelf Life
The shelf life of Chloramine-T hydrate can vary depending on the supplier and the storage

conditions. Some manufacturers provide a specific shelf life, such as 12 months or 5 years.[11]

[12] Others indicate a stability of at least 4 years under appropriate storage.[5] In some cases,

no expiration date is assigned, and routine quality control by the user is recommended to

ensure its suitability for a given application.

Decomposition
The decomposition of Chloramine-T hydrate can be initiated by the factors mentioned above.

In aqueous solution, it hydrolyzes to form hypochlorous acid (HOCl) and p-toluenesulfonamide.

[13] The hypochlorous acid is a potent oxidizing and chlorinating agent and is central to many

of Chloramine-T's applications.[13]
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Thermal decomposition of Chloramine-T hydrate can release a variety of hazardous

substances, including toxic fumes of hydrogen chloride, chlorine, carbon monoxide, and oxides

of nitrogen and sulfur.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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